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Compound of Interest

Compound Name: 4-Heptanol

Cat. No.: B146996 Get Quote

An In-depth Technical Guide to 4-Heptanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Heptanol, a secondary alcohol

with applications in various scientific and industrial fields. This document details its chemical

and physical properties, provides experimental protocols for its synthesis and key reactions,

and explores its interactions with biological systems.

Core Chemical and Physical Properties
4-Heptanol, also known as dipropylcarbinol, is a colorless liquid. Its fundamental identifiers and

physicochemical properties are summarized below for easy reference.
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Property Value Reference

CAS Number 589-55-9 [1][2]

Molecular Formula C7H16O [1][2]

Molecular Weight 116.20 g/mol [1][2]

Density 0.817 g/cm³ at 20 °C

Boiling Point 155-157 °C

Flash Point 60 °C (140 °F)

Solubility in Water 1.9 g/L at 20 °C

Refractive Index 1.421 at 20 °C

Vapor Pressure 0.8 mmHg at 25 °C

Experimental Protocols
Detailed methodologies for the synthesis and a key reaction of 4-Heptanol are provided below.

These protocols are foundational for laboratory-scale preparation and further derivatization.

Synthesis of 4-Heptanol via Grignard Reaction
This protocol outlines the synthesis of 4-Heptanol by the reaction of a propylmagnesium

bromide Grignard reagent with butanal.

Materials:

Magnesium turnings

1-Bromopropane

Anhydrous diethyl ether

Butanal

1 M Hydrochloric acid
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Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings. Add a

solution of 1-bromopropane in anhydrous diethyl ether dropwise from the dropping funnel to

initiate the reaction. Once the reaction begins, add the remaining 1-bromopropane solution

at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for

an additional 30 minutes to ensure complete formation of the Grignard reagent.

Reaction with Butanal: Cool the Grignard reagent solution in an ice bath. Add a solution of

butanal in anhydrous diethyl ether dropwise from the dropping funnel with vigorous stirring.

Control the rate of addition to maintain a gentle reflux. After the addition is complete, stir the

reaction mixture at room temperature for 1 hour.

Work-up: Carefully quench the reaction by the slow, dropwise addition of 1 M hydrochloric

acid with cooling. Transfer the mixture to a separatory funnel. Separate the ethereal layer

and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

Purification: Dry the ethereal layer over anhydrous magnesium sulfate, filter, and remove the

solvent by rotary evaporation. The crude 4-Heptanol can be purified by fractional distillation

under reduced pressure.

Oxidation of 4-Heptanol to 4-Heptanone
This protocol describes the oxidation of 4-Heptanol to the corresponding ketone, 4-heptanone,

using an oxidizing agent such as pyridinium chlorochromate (PCC).

Materials:

4-Heptanol

Pyridinium chlorochromate (PCC)
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Anhydrous dichloromethane

Silica gel

Diethyl ether

Procedure:

Reaction Setup: In a round-bottom flask, suspend PCC in anhydrous dichloromethane.

Addition of Alcohol: Add a solution of 4-Heptanol in anhydrous dichloromethane to the PCC

suspension in one portion.

Reaction Monitoring: Stir the mixture at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a

pad of silica gel to remove the chromium salts.

Purification: Remove the solvent from the filtrate by rotary evaporation. The resulting crude

4-heptanone can be purified by distillation.

Biological Interactions and Signaling
While not a primary signaling molecule, 4-Heptanol can influence cellular processes, notably

through its effects on cell membrane properties. Its role as a gap junction inhibitor and a

membrane fluidizing agent can indirectly affect signaling pathways that rely on membrane-

bound proteins. For instance, alterations in membrane fluidity can impact the clustering and

activity of receptors like the epidermal growth factor receptor (EGFR).

Visualizations
The following diagrams illustrate the synthetic pathway to 4-Heptanol and its subsequent

oxidation, as well as a conceptual representation of its effect on cell membrane dynamics.
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Synthesis of 4-Heptanol via Grignard reaction and its oxidation to 4-Heptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Heptanol CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146996#4-heptanol-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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